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CAS No.: 23724-60-9

Cat. No.: S3332558

Get Quote

Acetamide-2,2,2-d3: Key Specifications

This table summarizes the core quantitative data for Acetamide-2,2,2-d3 (CAS No. 23724-60-9) from

supplier information and research literature.

Property Specification / Value

CAS Number 23724-60-9 [1] [2] [3]

Molecular Formula C₂H₂D₃NO [1]

Molecular Weight 62.09 g/mol [1]

Isotopic Purity 99 atom % D [2]

Chemical Purity 99% (CP) [2]

Physical Form White to off-white solid [1] [2]

Melting Point 78-80 °C [2]

Boiling Point 221 °C [2]
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Property Specification / Value

Primary
Applications

Tracer; internal standard for NMR, GC-MS, LC-MS; isotopic labeling; infrared
spectral studies [1] [4] [3]

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Acetamide-2,2,2-d3 to ensure its long-term

stability? Proper storage is critical for maintaining the stability and purity of this compound.

Short-term Storage: The compound can be stored at room temperature for shipping purposes [1].

Long-term Storage (as a solid): For extended stability, store the powder at -20°C, where it has a
shelf life of 3 years. Storage at 4°C is also possible with a 2-year shelf life [1]. Another source

suggests refrigeration between 2-8°C for long-term storage [3].
Storage in Solution: If dissolved, store the solution at -80°C for up to 6 months, or at -20°C for 1

month [1].

Q2: My experimental results show unexpected fragmentation patterns in mass spectrometry. How can

Acetamide-2,2,2-d3 help with interpretation? Acetamide-2,2,2-d3 is an excellent tool for elucidating

reaction mechanisms and fragmentation pathways. A key study used it to investigate the photo-fragmentation

of acetamide clusters in the gas phase. By comparing the behavior of standard acetamide with its deuterated

version, the researchers confirmed that proton transfer from the amino group plays a dominant role in

the formation of protonated acetamide clusters [4]. Using the deuterated compound causes a measurable

mass shift, allowing you to track the origin and destination of atoms during reactions, thereby clarifying the

mechanism [4].

Q3: What are the primary safety considerations when handling this compound? Always refer to the

specific Material Safety Data Sheet (MSDS) for the most accurate hazard information [3]. The available data

indicates the following classifications:

Hazard Warning: The compound carries a Warning signal word [2].

Specific Hazard: It is classified as a Carc. 2 substance, meaning it is a suspected carcinogen [2].
Physical Hazard: It is listed as a Combustible Solid [2]. Appropriate personal protective equipment

and handling in a well-ventilated fume hood are strongly recommended.
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Experimental Workflow: Proper Handling & Storage

The following diagram outlines the key decision points for handling and storing Acetamide-2,2,2-d3 in your

experimental workflow to ensure its stability.

Start: Acetamide-2,2,2-d3
Received

Is the compound in
its original solid form?

Is the compound
dissolved in solvent?

Select Storage Condition

 Yes  Yes

Long-Term Storage (Solid)
-20°C (3 years)

Refrigerator 2-8°C

Short-Term/Shipping
Room Temperature

Solution Storage
-80°C (6 months)
-20°C (1 month)

Click to download full resolution via product page

Troubleshooting Guide

Issue: Poor Results in Quantitative Analysis.
Possible Cause: The compound is recommended for use as an internal standard in

quantitative techniques like NMR, GC-MS, and LC-MS [1]. Ensure its isotopic and chemical
purity (99 atom % D and 99% CP) [2] is sufficient for your application, as impurities can skew

results.
Issue: Inconsistent Spectral Data.

Possible Cause: As highlighted in the workflow, improper storage can lead to degradation.
Verify that the compound has been stored according to the recommended conditions

(preferably at -20°C for solids) [1] and that the container is tightly sealed to prevent moisture
uptake or contamination.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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